Cas no 50629-82-8 (Halometasone)

• Product Name: Halometasone
• CAS No: 50629-82-8
• MF: C₂₂H₂₇ClF₂O₅
• MW: 444.896593332291
• CID: 55836
• PubChem ID: 9846332
• Update Time: 2025-10-25

Halometasone Chemical and Physical Properties

Names and Identifiers

• Halometasone
• 2-Chloroflumethasone
• 2-Chlor-6a,9-difluor-11b,17,21-trihydroxy-16a-methyl-1,4-pregnadien-3,20-dion
• (6S,8S,9R,10S,11S,13S,14S,16R,17R)-2-chloro-6,9-difluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-3-one
• CHEMBL1587228
• AB00639905-06
• Halometasona
• Halometasonum
• 50629-82-8
• CCG-100880
• D07202
• 2-Chlor-6alpha,9-difluor-11beta,17,21-trihydroxy-16alpha-methyl-1,4-pregnadien-3,20-dion
• CS-0453061
• DTXSID1048382
• (6S,8S,9R,10S,11S,13S,14S,16R,17R)-2-chloro-6,9-difluoro-11,17-dihydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3H-cyclopenta[a]phenanthren-3-one
• Halometasone [INN]
• EINECS 256-664-9
• MLS000759439
• 2-Chloro-6alpha,9-difluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione
• HALOMETASONE [WHO-DD]
• SCHEMBL4872
• HALOMETASONE [MI]
• Q10910139
• AS-78199
• HMS2232N17
• DB13728
• HMS2051C16
• SMR000466330
• CHEBI:135724
• MLS001424089
• Halometasona [INN-Spanish]
• 2-CHLORO-6.ALPHA.,9-DIFLUORO-11.BETA.,17,21-TRIHYDROXY-16.ALPHA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE
• UNII-J69Z9UU41Z
• Pregna-1,4-diene-3,20-dione, 2-chloro-6,9-difluoro-11,17,21-trihydroxy-16-methyl-, (6alpha,11beta,16alpha)-
• AC-3528
• Halometasone (INN)
• Q-101370
• AKOS025402048
• HALOMETASONE [MART.]
• NC00130
• J69Z9UU41Z
• Halometasonum [INN-Latin]
• HALOMETASONE (MART.)
• Halometasonum (INN-Latin)
• DTXCID7028356
• GGXMRPUKBWXVHE-MIHLVHIWSA-N
• (1R,2S,8S,10S,11S,13R,14R,15S,17S)-4-chloro-1,8-difluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo(8.7.0.0^(2,7).0^(11,15))heptadeca-3,6-dien-5-one
• D07AC12
• Halometasona (INN-Spanish)
• 2-chloro-6alpha, 9-difluoro-11beta, 17,21-trihydroxy-16alpha-methylpregna-1,4-dien-3,20-dione
• (1R,2S,8S,10S,11S,13R,14R,15S,17S)-4-chloro-1,8-difluoro-14,17-dihydroxy-14-(2-hydroxyacetyl)-2,13,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-3,6-dien-5-one

• MDL： MFCD00866091
• Inchi： 1S/C22H27ClF2O5/c1-10-4-11-12-5-15(24)13-6-16(27)14(23)7-19(13,2)21(12,25)17(28)8-20(11,3)22(10,30)18(29)9-26/h6-7,10-12,15,17,26,28,30H,4-5,8-9H2,1-3H3/t10-,11+,12+,15+,17+,19+,20+,21+,22+/m1/s1
• InChI Key： GGXMRPUKBWXVHE-MIHLVHIWSA-N
• SMILES： ClC1C(C=C2[C@H](C[C@@H]3[C@@]([C@]2(C=1)C)([C@H](C[C@]1(C)[C@@](C(CO)=O)([C@H](C)C[C@H]13)O)O)F)F)=O

Computed Properties

• Exact Mass: 444.15200
• Monoisotopic Mass: 444.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 889
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.8A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: 220-222° (dec)
• Boiling Point: 600.5±55.0 °C at 760 mmHg
• Flash Point: 317.0±31.5 °C
• Refractive Index: 1.586
• PSA: 94.83000
• LogP: 2.41020
• Vapor Pressure: 0.0±3.9 mmHg at 25°C

Halometasone Security Information

• Signal Word：Warning
• Hazard Statement： H302 (50%) H312 (50%) H332 (50%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds

Additional information on Halometasone

Halometasone (CAS No. 50629-82-8): A Comprehensive Overview

Halometasone, with the CAS number 50629-82-8, is a synthetic glucocorticoid that has garnered significant attention in the field of endocrinology and pharmacology. This compound is widely recognized for its potent anti-inflammatory and immunosuppressive properties, making it a cornerstone in the treatment of various inflammatory and autoimmune conditions. Recent studies have further elucidated its mechanism of action, bioavailability, and potential for targeted therapies.

The chemical structure of Halometasone is characterized by its unique substitution pattern, which contributes to its enhanced potency compared to traditional glucocorticoids like hydrocortisone. Research has shown that this substitution pattern allows Halometasone to bind more effectively to the glucocorticoid receptor (GR), thereby amplifying its therapeutic effects. This advancement has been pivotal in understanding why Halometasone exhibits superior efficacy in treating conditions such as asthma, rheumatoid arthritis, and inflammatory bowel disease.

One of the most recent breakthroughs in Halometasone research involves its role in modulating the immune response. Studies have demonstrated that Halometasone can suppress pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), which are key players in chronic inflammation. This discovery has opened new avenues for its application in personalized medicine, where treatment regimens can be tailored to individual patients based on their cytokine profiles.

In terms of pharmacokinetics, Halometasone has been shown to have an extended half-life, which reduces the frequency of administration and improves patient compliance. Advanced drug delivery systems, such as liposomal formulations, have further enhanced its bioavailability and reduced systemic side effects. These innovations are particularly beneficial for patients requiring long-term therapy, as they minimize the risk of adverse effects associated with prolonged glucocorticoid use.

The safety profile of Halometasone has also been a focal point of recent investigations. While it shares many safety considerations with other glucocorticoids—such as potential corticosteroid-induced osteoporosis and hyperglycemia—researchers have identified biomarkers that can predict individual susceptibility to these side effects. This predictive capability enables clinicians to implement preventive measures and optimize treatment outcomes.

Moreover, the application of Halometasone in dermatology has seen remarkable progress. Topical formulations of Halometasone have been proven effective in treating chronic skin conditions like psoriasis and eczema. Clinical trials have highlighted its ability to reduce skin inflammation without causing significant local or systemic adverse effects, making it a preferred choice for dermatologists worldwide.

Looking ahead, ongoing research is exploring the potential of Halometasone in oncology, particularly in combination therapies for cancer treatment. Preclinical studies suggest that Halometasone may enhance the efficacy of chemotherapy by modulating tumor microenvironments and reducing chemotherapy-induced inflammation. If these findings translate into clinical success, Halometasone could play a transformative role in oncological care.

In conclusion, Halometasone (CAS No. 50629-82-8) stands as a testament to advancements in glucocorticoid therapy. Its potent anti-inflammatory properties, combined with innovative delivery systems and targeted applications, continue to expand its therapeutic horizons. As research delves deeper into its mechanisms and clinical applications, Halometasone is poised to remain at the forefront of inflammatory disease management for years to come.